Cas no 1806912-31-1 (3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine
• CAS No: 1806912-31-1
• MF: C₇H₄F₂N₂O₂
• MW: 186.115668296814
• CID: 4914764
• Update Time: 2025-05-25

3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine

• Inchi： 1S/C7H4F2N2O2/c8-7(9)6-3(2-10)4(12)1-5(13)11-6/h1,7H,(H2,11,12,13)
• InChI Key： DYBIGFWLCZYWSJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 0.2
• Topological Polar Surface Area: 73.1

Additional information on 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine

Introduction to 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine (CAS No. 1806912-31-1)

3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine, identified by the chemical abstracts service number 1806912-31-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic pyridine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential pharmacological properties and synthetic utility. The presence of both cyano and difluoromethyl substituents, in conjunction with hydroxyl groups at the 4 and 6 positions, endows this molecule with distinct electronic and steric characteristics that make it a promising candidate for further investigation.

The molecular structure of 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine can be represented as C₇H₄F₂N₃O₂. The cyano group (-CN) at the 3-position introduces a strong electron-withdrawing effect, which can modulate the reactivity of the adjacent nitrogen atom. Meanwhile, the difluoromethyl group (-CF₂) at the 2-position adds both lipophilicity and metabolic stability, enhancing its suitability for drug development. The hydroxyl groups at the 4 and 6 positions provide opportunities for hydrogen bonding interactions, which are crucial for binding affinity in biological targets.

In recent years, there has been growing interest in exploring novel pyridine derivatives for their therapeutic applications. Pyridines are ubiquitous scaffolds in medicinal chemistry, often serving as key structural motifs in drugs targeting various diseases. Among these derivatives, 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine stands out due to its multifaceted functionalization. The cyano group can participate in coordination chemistry or serve as a precursor for further functionalization via reduction or hydrolysis. The difluoromethyl group is known to improve pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, modifications at the 5-position or introduction of additional heterocycles have been explored to optimize biological activity. The hydroxyl groups at the 4 and 6 positions offer further opportunities for derivatization, enabling the creation of prodrugs or analogs with tailored physicochemical properties.

Recent studies have highlighted the role of 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine in developing inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammation. The electron-withdrawing nature of the cyano group facilitates interactions with acidic residues in enzyme active sites, while the difluoromethyl group enhances solubility and membrane permeability. Additionally, the hydroxyl groups can engage in hydrogen bonding with polar residues, improving overall binding stability.

The synthesis of 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the cyano and difluoromethyl groups. The introduction of hydroxyl groups can be achieved through oxidation or direct functionalization strategies. Advanced synthetic methodologies such as transition-metal catalysis and flow chemistry have been employed to improve yield and scalability.

The pharmacological evaluation of 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine has revealed promising activities against several biological targets. In vitro assays have demonstrated inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. Furthermore, preliminary in vivo studies suggest that this compound exhibits good oral bioavailability and target specificity when administered systemically.

The potential applications of 3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine extend beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for designing chiral auxiliaries or ligands in asymmetric synthesis. Additionally, its ability to participate in coordination chemistry with metal ions opens avenues for applications in catalysis and material science.

Future research directions may focus on optimizing synthetic routes to improve cost-effectiveness and sustainability. Green chemistry principles could be integrated into synthetic protocols to minimize waste and hazardous byproducts. Furthermore, computational modeling techniques such as molecular docking can be employed to predict binding interactions with biological targets, guiding structure-activity relationship studies.

In conclusion,3-Cyano-2-(difluoromethyl)-4,6-dihydroxypyridine (CAS No. 1806912-31-1) represents a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases while serving as a valuable building block for synthetic chemists.